Cas no 1396783-58-6 (2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1396783-58-6
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 6343009
• PubChem ID: 71786374
• Update Time: 2025-11-01

2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• VU0534272-1
• 2,4-dimethyl-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]benzenesulfonamide
• AKOS024534712
• F6178-1602
• 1396783-58-6
• 2,4-dimethyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• N-((1-isonicotinoylpiperidin-4-yl)methyl)-2,4-dimethylbenzenesulfonamide

• Inchi： 1S/C20H25N3O3S/c1-15-3-4-19(16(2)13-15)27(25,26)22-14-17-7-11-23(12-8-17)20(24)18-5-9-21-10-6-18/h3-6,9-10,13,17,22H,7-8,11-12,14H2,1-2H3
• InChI Key： RQPBLURSOPUUHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NCC1CCN(C(C2C=CN=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 387.16166284g/mol
• Monoisotopic Mass: 387.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.8Ų

Additional information on 2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Introduction to 2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1396783-58-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1396783-58-6) represents a novel molecular entity with significant potential in the realms of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its intricate structural framework, has garnered attention due to its unique pharmacophoric features and promising biological activities. The presence of both pyridine and piperidine moieties in its structure suggests a high degree of versatility, enabling interactions with diverse biological targets.

Recent advancements in drug discovery have highlighted the importance of sulfonamide scaffolds in the development of therapeutic agents. Sulfonamides are well-known for their ability to modulate enzyme activity and receptor binding, making them valuable candidates for addressing a wide range of diseases. The specific substitution pattern in 2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide enhances its potential as a lead compound by introducing hydrophobic and polar interactions that can be fine-tuned for optimal biological efficacy.

In the context of contemporary research, this compound has been explored for its potential applications in oncology, inflammation, and neurodegenerative disorders. The pyridine moiety is particularly noteworthy, as it has been extensively studied for its role in enhancing binding affinity to protein targets. For instance, pyridine-based ligands have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The piperidine ring further contributes to the compound's solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide is its ability to engage with multiple biological pathways simultaneously. This polypharmacological approach has become increasingly popular in recent years, as it allows for the development of drugs that can address complex diseases more effectively than single-target agents. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, making it a promising candidate for further investigation.

The synthesis of 2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the pyridine carbonyl group and the piperidine methyl group are particularly critical steps, as they define the compound's pharmacological profile. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce larger quantities of the compound for preclinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide and its target proteins. These studies have revealed key binding pockets and hydrogen bonding interactions that could be exploited to optimize drug-like properties such as potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The pharmacokinetic properties of this compound are also of great interest. Studies indicate that it exhibits moderate oral bioavailability and favorable distribution characteristics in vivo. These findings are crucial for assessing its potential as a therapeutic agent, as they provide insights into how the compound will behave within the human body after administration. Further research is needed to fully characterize its metabolic pathways and excretion profiles.

In conclusion,2,4-dimethyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1396783-58-6) represents a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.